Cas no 216060-10-5 (3-methyl-4-(6-methylpyridin-2-yl)aniline)

• Product Name: 3-methyl-4-(6-methylpyridin-2-yl)aniline
• CAS No: 216060-10-5
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD28338045
• CID: 3910426
• Update Time: 2026-04-17

3-methyl-4-(6-methylpyridin-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methyl-4-(6-methyl-2-pyridinyl)-
• 3-methyl-4-(6-methylpyridin-2-yl)aniline

• MDL： MFCD28338045

Additional information on 3-methyl-4-(6-methylpyridin-2-yl)aniline

Comprehensive Overview of 3-methyl-4-(6-methylpyridin-2-yl)aniline (CAS No. 216060-10-5): Properties, Applications, and Industry Insights

The compound 3-methyl-4-(6-methylpyridin-2-yl)aniline (CAS No. 216060-10-5) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique structural features, including a pyridine ring and an aniline moiety, this compound serves as a versatile intermediate for synthesizing advanced materials and bioactive molecules. Its molecular formula, C₁₃H₁₄N₂, and precise architecture make it valuable for drug discovery and catalysis applications.

Recent studies highlight the role of 3-methyl-4-(6-methylpyridin-2-yl)aniline in developing kinase inhibitors, a hot topic in oncology research. Researchers are exploring its potential to modulate protein-protein interactions, addressing challenges in targeted cancer therapies. The compound’s methyl-substituted pyridine group enhances solubility, a critical factor for bioavailability optimization—a frequent search query among medicinal chemists.

In material science, this aniline derivative is investigated for organic electronics, particularly in OLEDs and conductive polymers. Its conjugated system allows tunable electron transport properties, aligning with the growing demand for flexible displays and energy-efficient devices. Industry reports suggest a rising trend in patents incorporating similar structures, reflecting its commercial relevance.

Synthetic routes to CAS 216060-10-5 often involve cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, topics frequently searched in organic synthesis forums. Optimizing these protocols for green chemistry principles (e.g., reducing palladium loadings) remains a key focus, resonating with sustainability trends.

Analytical characterization of 3-methyl-4-(6-methylpyridin-2-yl)aniline typically employs HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are crucial for pharmaceutical applications, a detail often queried by quality control specialists. Storage recommendations emphasize inert atmospheres to prevent oxidation, a practical consideration for laboratory handling.

Emerging applications include its use as a ligand in transition-metal catalysis, where its steric and electronic properties improve reaction selectivity. This aligns with industry searches for asymmetric synthesis solutions. Additionally, computational studies (DFT calculations) predict its reactivity patterns, bridging experimental and theoretical chemistry.

Regulatory status varies by region, but CAS 216060-10-5 is generally classified as non-hazardous under standard safety assessments. Material Safety Data Sheets (MSDS) recommend standard PPE, a common reference point for laboratory personnel. Environmental persistence data are limited, prompting calls for further eco-toxicological studies—an area of increasing public interest.

Market analysts note steady demand for 3-methyl-4-(6-methylpyridin-2-yl)aniline from contract research organizations (CROs) and academic labs. Pricing trends correlate with pyridine feedstock availability, a concern amid global supply chain shifts. Custom synthesis inquiries often focus on isotope-labeled versions (e.g., ¹³C or ¹⁵N) for tracer studies.

Future directions may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, trending topics in drug development. Patent landscapes suggest growing IP activity around analogous structures, particularly for neurodegenerative disease targets. Collaborative research between academia and industry could accelerate these innovations.